N-Boc-4-[2-(4-methylphenyl)ethynyl]-D-phenylalanine N-Boc-4-[2-(4-methylphenyl)ethynyl]-D-phenylalanine
Brand Name: Vulcanchem
CAS No.:
VCID: VC13749941
InChI: InChI=1S/C23H25NO4/c1-16-5-7-17(8-6-16)9-10-18-11-13-19(14-12-18)15-20(21(25)26)24-22(27)28-23(2,3)4/h5-8,11-14,20H,15H2,1-4H3,(H,24,27)(H,25,26)/t20-/m1/s1
SMILES: CC1=CC=C(C=C1)C#CC2=CC=C(C=C2)CC(C(=O)O)NC(=O)OC(C)(C)C
Molecular Formula: C23H25NO4
Molecular Weight: 379.4 g/mol

N-Boc-4-[2-(4-methylphenyl)ethynyl]-D-phenylalanine

CAS No.:

Cat. No.: VC13749941

Molecular Formula: C23H25NO4

Molecular Weight: 379.4 g/mol

* For research use only. Not for human or veterinary use.

N-Boc-4-[2-(4-methylphenyl)ethynyl]-D-phenylalanine -

Specification

Molecular Formula C23H25NO4
Molecular Weight 379.4 g/mol
IUPAC Name (2R)-3-[4-[2-(4-methylphenyl)ethynyl]phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
Standard InChI InChI=1S/C23H25NO4/c1-16-5-7-17(8-6-16)9-10-18-11-13-19(14-12-18)15-20(21(25)26)24-22(27)28-23(2,3)4/h5-8,11-14,20H,15H2,1-4H3,(H,24,27)(H,25,26)/t20-/m1/s1
Standard InChI Key XXAJQICNGHOTIF-HXUWFJFHSA-N
Isomeric SMILES CC1=CC=C(C=C1)C#CC2=CC=C(C=C2)C[C@H](C(=O)O)NC(=O)OC(C)(C)C
SMILES CC1=CC=C(C=C1)C#CC2=CC=C(C=C2)CC(C(=O)O)NC(=O)OC(C)(C)C
Canonical SMILES CC1=CC=C(C=C1)C#CC2=CC=C(C=C2)CC(C(=O)O)NC(=O)OC(C)(C)C

Introduction

N-Boc-4-[2-(4-methylphenyl)ethynyl]-D-phenylalanine is a complex organic compound that belongs to the class of amino acids protected by a tert-butoxycarbonyl (Boc) group. This compound is particularly interesting due to its structural features, which include an ethynyl linkage and a phenyl ring with a methyl substituent. The presence of these functional groups makes it a valuable intermediate in various chemical syntheses, especially in the context of pharmaceutical and organic chemistry research.

Synthesis and Applications

The synthesis of N-Boc-4-[2-(4-methylphenyl)ethynyl]-D-phenylalanine typically involves the use of Sonogashira coupling reactions, which are effective for forming carbon-carbon bonds between alkynes and aryl halides. This compound is used as an intermediate in the synthesis of complex molecules, particularly in the pharmaceutical industry, where it can be employed to introduce specific functional groups into target molecules.

Applications in Pharmaceutical Synthesis

  • Pharmaceutical Intermediates: It serves as a building block for synthesizing complex pharmaceutical compounds, especially those requiring specific stereochemistry and functional group arrangements.

  • Organic Synthesis: Its unique structure makes it useful for introducing alkynyl and aryl groups into molecules, facilitating the synthesis of complex organic structures.

Potential Biological Applications

  • Drug Discovery: Its incorporation into pharmaceutical compounds could lead to novel therapeutic agents with improved efficacy or reduced side effects.

  • Biological Studies: The compound's unique structure might allow it to interact with biological targets in ways that could be beneficial for therapeutic applications.

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